Cas no 941870-43-5 (3,5-dimethoxy-N-2-(morpholin-4-yl)-2-(naphthalen-1-yl)ethylbenzamide)

3,5-Dimethoxy-N-[2-(morpholin-4-yl)-2-(naphthalen-1-yl)ethyl]benzamide is a synthetic organic compound featuring a benzamide core substituted with dimethoxy groups at the 3- and 5-positions, linked to a morpholine and naphthalene moiety. This structure imparts unique physicochemical properties, making it valuable for research applications, particularly in medicinal chemistry and drug discovery. The compound's aromatic and heterocyclic components enhance its potential as a scaffold for designing bioactive molecules, with possible interactions targeting central nervous system (CNS) receptors or enzymes. Its well-defined synthetic pathway allows for consistent purity and scalability, supporting its use in pharmacological studies. The presence of morpholine may improve solubility, while the naphthalene group contributes to lipophilicity, balancing bioavailability.
3,5-dimethoxy-N-2-(morpholin-4-yl)-2-(naphthalen-1-yl)ethylbenzamide structure
941870-43-5 structure
Product Name:3,5-dimethoxy-N-2-(morpholin-4-yl)-2-(naphthalen-1-yl)ethylbenzamide
CAS No:941870-43-5
MF:C25H28N2O4
MW:420.500826835632
CID:5459916
Update Time:2025-10-29

3,5-dimethoxy-N-2-(morpholin-4-yl)-2-(naphthalen-1-yl)ethylbenzamide Chemical and Physical Properties

Names and Identifiers

    • 3,5-dimethoxy-N-(2-morpholino-2-(naphthalen-1-yl)ethyl)benzamide
    • 3,5-dimethoxy-N-[2-(morpholin-4-yl)-2-(naphthalen-1-yl)ethyl]benzamide
    • VU0504469-1
    • 3,5-dimethoxy-N-(2-morpholin-4-yl-2-naphthalen-1-ylethyl)benzamide
    • 3,5-dimethoxy-N-2-(morpholin-4-yl)-2-(naphthalen-1-yl)ethylbenzamide
    • Inchi: 1S/C25H28N2O4/c1-29-20-14-19(15-21(16-20)30-2)25(28)26-17-24(27-10-12-31-13-11-27)23-9-5-7-18-6-3-4-8-22(18)23/h3-9,14-16,24H,10-13,17H2,1-2H3,(H,26,28)
    • InChI Key: UTHJGVYUOQYSHM-UHFFFAOYSA-N
    • SMILES: O1CCN(CC1)C(CNC(C1C=C(C=C(C=1)OC)OC)=O)C1=CC=CC2C=CC=CC1=2

Computed Properties

  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 31
  • Rotatable Bond Count: 7
  • Complexity: 556
  • XLogP3: 3.6
  • Topological Polar Surface Area: 60

3,5-dimethoxy-N-2-(morpholin-4-yl)-2-(naphthalen-1-yl)ethylbenzamide Pricemore >>

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Additional information on 3,5-dimethoxy-N-2-(morpholin-4-yl)-2-(naphthalen-1-yl)ethylbenzamide

Research Briefing on 3,5-dimethoxy-N-2-(morpholin-4-yl)-2-(naphthalen-1-yl)ethylbenzamide (CAS: 941870-43-5)

Recent studies on 3,5-dimethoxy-N-2-(morpholin-4-yl)-2-(naphthalen-1-yl)ethylbenzamide (CAS: 941870-43-5) have highlighted its potential as a promising compound in the field of chemical biology and medicinal chemistry. This molecule, characterized by its unique structural features, has been investigated for its biological activities, particularly in the context of targeted therapies and drug discovery. The integration of morpholine and naphthalene moieties in its structure suggests potential interactions with various biological targets, making it a subject of significant interest in recent research.

One of the key areas of investigation has been the compound's role as a modulator of specific signaling pathways. Preliminary data indicate that 3,5-dimethoxy-N-2-(morpholin-4-yl)-2-(naphthalen-1-yl)ethylbenzamide exhibits inhibitory effects on certain kinases, which are critical in cellular proliferation and survival. These findings are supported by in vitro assays demonstrating its ability to bind to the ATP-binding sites of these kinases, thereby disrupting their activity. Such properties position this compound as a potential candidate for the development of novel anticancer agents.

Further studies have explored the pharmacokinetic and pharmacodynamic profiles of 941870-43-5. Research has shown that the compound possesses favorable solubility and stability under physiological conditions, which are essential for its bioavailability and therapeutic efficacy. Additionally, animal models have been employed to assess its toxicity and efficacy, with results suggesting a manageable safety profile and promising antitumor activity. These findings underscore the need for further preclinical development to optimize dosing regimens and evaluate potential side effects.

In addition to its anticancer potential, recent investigations have also examined the compound's applicability in other therapeutic areas. For instance, its interaction with G-protein-coupled receptors (GPCRs) has been explored, revealing its potential as a modulator of neurotransmitter systems. This opens avenues for its use in neurological and psychiatric disorders, although further validation is required to confirm these preliminary observations.

The synthesis and structural optimization of 3,5-dimethoxy-N-2-(morpholin-4-yl)-2-(naphthalen-1-yl)ethylbenzamide have also been a focus of recent research. Advances in synthetic methodologies have enabled the production of analogs with enhanced potency and selectivity. Structure-activity relationship (SAR) studies have identified key modifications that improve binding affinity and reduce off-target effects, providing valuable insights for future drug design efforts.

In conclusion, 3,5-dimethoxy-N-2-(morpholin-4-yl)-2-(naphthalen-1-yl)ethylbenzamide (CAS: 941870-43-5) represents a versatile and promising scaffold in medicinal chemistry. Its diverse biological activities, coupled with its favorable physicochemical properties, make it a compelling candidate for further investigation. Ongoing research aims to elucidate its mechanisms of action, optimize its therapeutic potential, and explore its applications across various disease contexts. The continued exploration of this compound is expected to yield significant contributions to the field of chemical biology and drug discovery.

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